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Introduction

Tin(IV) oxide (SnOz2), also known as stannic oxide, is a versatile n-type semiconductor with a
wide bandgap of approximately 3.6 eV.[1] Its notable properties, including high chemical and
thermal stability, resistance to photocorrosion, non-toxicity, and low cost, make it a promising
candidate for photocatalysis.[2][3] As a photocatalyst, SnO: utilizes light energy to generate
highly reactive oxygen species (ROS), which can effectively degrade a wide range of persistent
organic pollutants in water, including industrial dyes and pharmaceuticals.[1][3]

Mechanism of Photocatalysis

The photocatalytic activity of SnO: is initiated when it absorbs photons with energy equal to or
greater than its bandgap energy. This absorption excites an electron (e~) from the valence
band (VB) to the conduction band (CB), leaving a positive hole (h*) in the VB. These charge
carriers migrate to the catalyst's surface and react with adsorbed water (H20) and oxygen (Oz)
molecules. The holes oxidize water to produce highly reactive hydroxyl radicals (*OH), while
the electrons reduce oxygen to form superoxide radicals (¢*O27).[2][4][5] These ROS are
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powerful oxidizing agents that can break down complex organic pollutant molecules into
simpler, less harmful substances like carbon dioxide (COz) and water.[4]
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Figure 2: Workflow for a Photocatalytic Degradation Experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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